Cas no 2228584-08-3 (5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228584-08-3
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 6082831
• PubChem ID: 165646758
• Update Time: 2025-05-21

5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1996625
• 2228584-08-3

• Inchi： 1S/C9H5ClN2O3/c10-8-3-1-2-5(11-8)7-4-6(9(13)14)12-15-7/h1-4H,(H,13,14)
• InChI Key： HPMCVYBCQHRTNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2=CC(C(=O)O)=NO2)=N1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228584-08-3)

5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228584-08-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine ring substituted with a chlorine atom at the 6-position and an oxazole moiety linked to a carboxylic acid group. The structural arrangement of this compound imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The compound’s core structure consists of a 1,2-oxazole ring, which is a five-membered aromatic heterocycle containing two oxygen atoms. This oxazole ring is conjugated with a pyridine derivative, specifically 6-chloropyridin-2-yl, where the chlorine atom at the 6-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions. The presence of the carboxylic acid group at the 3-position of the oxazole ring further extends its reactivity, allowing for diverse functionalization strategies such as esterification, amidation, or coupling with other pharmacophores.

In recent years, there has been growing interest in 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid due to its potential applications in drug discovery. The pyridine and oxazole moieties are well-documented pharmacophores in medicinal chemistry, often incorporated into molecules targeting various biological pathways. For instance, pyridine derivatives are frequently found in kinase inhibitors, while oxazole-based compounds have shown promise in antimicrobial and anti-inflammatory applications.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chlorine substituent on the pyridine ring not only serves as a handle for further chemical modifications but also contributes to hydrophobic interactions with biological targets. This dual functionality makes it an attractive building block for designing small-molecule inhibitors that can interact with proteins or enzymes in complex biological systems.

Recent studies have highlighted the significance of 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid in the development of targeted therapies. Researchers have demonstrated its utility as a precursor for synthesizing novel compounds with potential anticancer properties. The oxazole ring’s ability to engage in hydrogen bonding and its stability under various conditions make it an ideal candidate for drug-like molecules. Additionally, the carboxylic acid group can be readily modified to enhance solubility or metabolic stability, which are critical factors in drug formulation.

The synthesis of 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions between appropriate precursors to form the oxazole core, followed by functional group interconversions to introduce the pyridine and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research and development purposes.

In drug discovery pipelines, 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid has been explored as a lead compound or intermediate in several projects aimed at identifying new therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties. For example, derivatives of this compound have been investigated for their potential to inhibit specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders.

The growing body of literature on 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid underscores its importance in modern pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in utilizing this compound for drug development. By leveraging its unique structural attributes, researchers continue to uncover new possibilities for therapeutic intervention across multiple disease areas.

Looking ahead, the future prospects for 5-(6-chloropyridin-2-yl)-1,2-oxazole-3-carboxylic acid appear promising as advancements in chemical biology and computational drug design continue to evolve. Its role as a versatile intermediate and lead compound is expected to expand further, driving innovation in medicinal chemistry and contributing to the discovery of next-generation therapeutics.